Cas no 114152-23-7 (2-(2,3,6-trifluorophenyl)acetic acid)

2-(2,3,6-trifluorophenyl)acetic acid structure
114152-23-7 structure
Product Name:2-(2,3,6-trifluorophenyl)acetic acid
CAS No:114152-23-7
MF:C8H5F3O2
MW:190.119313001633
MDL:MFCD00061217
CID:63064
PubChem ID:2777948
Update Time:2025-04-18

2-(2,3,6-trifluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3,6-Trifluorophenyl)acetic acid
    • 2,3,6-TRIFLUOROPHENYLACETIC ACID
    • RARECHEM AL BO 0509
    • 2,3,6-Trifluorophenylaceitc acid
    • Benzeneacetic acid,2,3,6-trifluoro-
    • (2,3,6-Trifluorophenyl)acetic acid, 2-(2,3,6-Trifluorophenyl)ethanoic acid
    • 2,3,6-Trifluorophenylacetic acid,98%
    • (2,3,6-trifluorophenyl)acetic acid
    • Benzeneacetic acid, 2,3,6-trifluoro-
    • PubChem7293
    • 2,3,6-Trifluorophenylaceticacid
    • PC7818E
    • QRAZASHLGLHKEB-UHFFFAOYSA-N
    • 2,3,6-Trifluorobenzeneacetic acid
    • SBB064764
    • FCH932152
    • 2,3,6-(trif
    • 2-(2,3,6-trifluorophenyl)acetic acid
    • MDL： MFCD00061217
    • Inchi： 1S/C8H5F3O2/c9-5-1-2-6(10)8(11)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
    • InChI Key： QRAZASHLGLHKEB-UHFFFAOYSA-N
    • SMILES： FC1C(=CC=C(C=1CC(=O)O)F)F

Computed Properties

  • Exact Mass: 190.02400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 111-114 °C (lit.)
  • PSA: 37.30000
  • LogP: 1.73100
  • Solubility: Not determined

2-(2,3,6-trifluorophenyl)acetic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

2-(2,3,6-trifluorophenyl)acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(2,3,6-trifluorophenyl)acetic acid Pricemore >>

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Apollo Scientific
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